Cas no 1336453-13-4 ((2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine
• CAS No: 1336453-13-4
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6578232
• PubChem ID: 93990046
• Update Time: 2025-05-20

(2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine
• 1336453-13-4
• EN300-1914425

• Inchi： 1S/C9H11BrFN/c1-6(12)4-7-5-8(11)2-3-9(7)10/h2-3,5-6H,4,12H2,1H3/t6-/m1/s1
• InChI Key： HTACZPWEZNGXGV-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=CC=1C[C@@H](C)N)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine

Comprehensive Overview of (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine (CAS No. 1336453-13-4)

The compound (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine (CAS No. 1336453-13-4) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bromo and fluoro substitution on the phenyl ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development targeting neurological and metabolic disorders.

In recent years, the demand for chiral amines like (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound’s enantiomeric purity is a key factor in its application, as it ensures higher efficacy and reduced side effects in therapeutic agents. Its CAS No. 1336453-13-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the most discussed topics in organic chemistry today is the role of halogenated compounds in drug design. The presence of both bromine and fluorine in (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine enhances its binding affinity to biological targets, a feature highly sought after in kinase inhibitors and GPCR modulators. This aligns with the current trend of optimizing structure-activity relationships (SAR) for improved pharmacokinetics.

From an SEO perspective, users often search for terms like "synthesis of (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine", "CAS 1336453-13-4 applications", and "chiral amine derivatives in pharmaceuticals". These queries highlight the compound’s versatility and the need for detailed technical resources. The compound’s stereochemistry is another hot topic, as it directly impacts its utility in enantioselective catalysis and asymmetric synthesis.

Environmental and regulatory considerations are also pivotal in the discourse around (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine. While it is not classified as a hazardous material, its handling requires adherence to standard laboratory safety protocols. Researchers emphasize the importance of green chemistry principles when working with such intermediates, ensuring minimal waste and energy consumption during synthesis.

In conclusion, (2R)-1-(2-bromo-5-fluorophenyl)propan-2-amine (CAS No. 1336453-13-4) represents a cutting-edge tool in medicinal and synthetic chemistry. Its halogenated aromatic core and chiral amine functionality open doors to innovative applications, from drug discovery to material science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in high-impact research.